Cas no 314733-05-6 (Piperazine, 1-methyl-, diacetate)

Piperazine, 1-methyl-, diacetate structure
314733-05-6 structure
Product name:Piperazine, 1-methyl-, diacetate
CAS No:314733-05-6
MF:C9H20N2O4
MW:220.266102790833
CID:1452652
PubChem ID:71361245

Piperazine, 1-methyl-, diacetate Chemical and Physical Properties

Names and Identifiers

    • Piperazine, 1-methyl-, diacetate
    • acetic acid,1-methylpiperazine
    • 314733-05-6
    • DTXSID20784991
    • Acetic acid--1-methylpiperazine (2/1)
    • Inchi: InChI=1S/C5H12N2.2C2H4O2/c1-7-4-2-6-3-5-7;2*1-2(3)4/h6H,2-5H2,1H3;2*1H3,(H,3,4)
    • InChI Key: OJWBCDLXPUXYRB-UHFFFAOYSA-N
    • SMILES: CC(=O)O.CC(=O)O.CN1CCNCC1

Computed Properties

  • Exact Mass: 220.1424
  • Monoisotopic Mass: 220.14230712g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 79.1
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 89.9Ų

Experimental Properties

  • PSA: 89.87

Piperazine, 1-methyl-, diacetate Related Literature

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